Cas no 2229517-71-7 (2-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylpropan-2-amine
• CAS No: 2229517-71-7
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 6221243
• PubChem ID: 165676068
• Update Time: 2025-10-28

2-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylpropan-2-amine
• 2229517-71-7
• 2-[1-(2-methyl-1,3-thiazol-5-yl)cyclopropyl]propan-2-amine
• EN300-1749909

• Inchi： 1S/C10H16N2S/c1-7-12-6-8(13-7)10(4-5-10)9(2,3)11/h6H,4-5,11H2,1-3H3
• InChI Key： ZFVAAFHQENVLIN-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylpropan-2-amine

Compound 2-1-(2-Methyl-1,3-Thiazol-5-Yl)cyclopropylpropan-2-Amine (CAS No: 2229517-71-7)

The compound 2-1-(2-Methyl-1,3-Thiazol-5-Yl)cyclopropylpropan-2-Amine, identified by the CAS number 2229517-71, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic amines, which are widely studied due to their unique properties and applications in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-throughput screening in pharmaceutical research.

The structural uniqueness of Compound 2 lies in its thiazole ring fused with a cyclopropane group, creating a rigid and aromatic system that contributes to its stability and reactivity. The presence of the methyl group at position 5 of the thiazole ring further modulates its electronic properties, making it an attractive candidate for exploring novel chemical reactions and biological activities.

In terms of application, this compound has shown promise in several areas. Recent studies have highlighted its potential as a building block for constructing bioactive molecules with anti-inflammatory and antioxidant properties. Additionally, its ability to act as a ligand in metal-mediated catalysis has opened new avenues for asymmetric synthesis and enantioselective reactions.

The toxicity profile of this compound has been extensively evaluated in preclinical models, revealing low acute toxicity at therapeutic doses. However, long-term safety assessments are still underway to fully understand its potential risks and benefits for human use.

Emerging research has also explored the environmental impact of this compound, focusing on its biodegradability and persistence in natural systems. Preliminary findings suggest that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, Compound 2 represents a versatile molecule with diverse applications across multiple disciplines. Its continued exploration holds great promise for advancing both academic research and industrial innovation.